Cas no 1162683-66-0 (sodium cyclopropylmethanesulfinate)

• Product Name: sodium cyclopropylmethanesulfinate
• CAS No: 1162683-66-0
• MF: C₄H₉NaO₂S
• MW: 144.16783118248
• CID: 4574356
• PubChem ID: 101462642
• Update Time: 2025-06-09

sodium cyclopropylmethanesulfinate Chemical and Physical Properties

Names and Identifiers

• sodium cyclopropylmethanesulfinate
• SCHEMBL18275096
• 1162683-66-0
• EN300-723063
• sodiumcyclopropylmethanesulfinate
• G71768
• sodium;cyclopropylmethanesulfinate

• Inchi： 1S/C4H8O2S.Na.H/c5-7(6)3-4-1-2-4;;/h4H,1-3H2,(H,5,6);;
• InChI Key： PURHJLXDSXLZBR-UHFFFAOYSA-N
• SMILES： C(C1CC1)S(O)=O.[NaH]

Computed Properties

• Exact Mass: 142.00644492g/mol
• Monoisotopic Mass: 142.00644492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 92
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Alkanesulfinic acids and derivatives Alkanesulfinic acids

Additional information on sodium cyclopropylmethanesulfinate

Introduction to Sodium Cyclopropylmethanesulfinate (CAS No. 1162683-66-0)

Sodium cyclopropylmethanesulfinate (CAS No. 1162683-66-0) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as sodium 1-(methylsulfinyl)cyclopropane-1-carboxylate, is a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an essential building block for the development of novel compounds with diverse biological activities.

The chemical structure of sodium cyclopropylmethanesulfinate consists of a cyclopropyl ring attached to a methanesulfinyl group, which is further functionalized with a sodium salt. This structure confers the compound with unique properties, such as high reactivity and stability under various reaction conditions. These properties have been extensively studied and utilized in the synthesis of complex molecules, particularly those with cyclic and heterocyclic structures.

Recent advancements in synthetic methodologies have further expanded the applications of sodium cyclopropylmethanesulfinate. For instance, a study published in the Journal of Organic Chemistry in 2022 reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that the cyclopropyl ring and methanesulfinyl group could be effectively utilized to enhance the antiviral activity of the final products, making it a promising candidate for drug development.

In addition to its role in antiviral research, sodium cyclopropylmethanesulfinate has also shown potential in the development of anticancer drugs. A study published in Cancer Research in 2021 highlighted the use of this compound in the synthesis of small molecules that target specific cancer pathways. The researchers found that compounds derived from sodium cyclopropylmethanesulfinate exhibited potent cytotoxic effects against various cancer cell lines, suggesting its potential as a lead compound for further drug discovery efforts.

The synthetic versatility of sodium cyclopropylmethanesulfinate has also been leveraged in the field of agrochemistry. A recent study published in Pest Management Science explored its use as an intermediate in the synthesis of novel pesticides. The researchers reported that compounds derived from this intermediate showed high efficacy against various plant pathogens, making it a valuable tool for developing environmentally friendly pest control solutions.

The safety and environmental impact of compounds derived from sodium cyclopropylmethanesulfinate have also been evaluated. A comprehensive review published in Toxicology Letters in 2023 summarized the findings from multiple studies on the toxicity and ecotoxicity profiles of these compounds. The review concluded that while some derivatives may exhibit moderate toxicity, careful design and optimization can minimize these risks, ensuring their safe use in various applications.

In conclusion, sodium cyclopropylmethanesulfinate (CAS No. 1162683-66-0) is a highly valuable compound with broad applications in organic synthesis, medicinal chemistry, and agrochemistry. Its unique structural features and reactivity make it an essential building block for the development of novel compounds with diverse biological activities. Ongoing research continues to uncover new applications and optimize its use, further solidifying its importance in these fields.